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Compound of Interest

Compound Name: Fludrocortisone-d5

Cat. No.: B12419745

For researchers, scientists, and professionals in drug development, the Certificate of Analysis
(CoA) for a deuterated internal standard like Fludrocortisone-d5 is a critical document. It
provides the necessary assurance of the material's identity, purity, and quality, which are
paramount for the accuracy and reliability of quantitative analytical methods. This guide offers
an in-depth explanation of the data and methodologies typically presented in a CoA for
Fludrocortisone-d5.

Compound Information

A Certificate of Analysis begins with fundamental details identifying the compound.

Parameter Value Reference
Analyte Name Fludrocortisone-d5 [11[2]
Molecular Formula C21H24DsFOs [1][2]
Molecular Weight 385.48 g/mol [1]
Unlabeled CAS Number 127-31-1

Deuterium Incorporation Deuterium

Storage Temperature -20°C

Quantitative Analysis Summary
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The core of the CoA provides quantitative data on the purity and identity of the material. The
following tables summarize typical results for Fludrocortisone-d5.

Purity Assessment

Purity is often determined by High-Performance Liquid Chromatography (HPLC), which
separates the main compound from any impurities.

Test Method Specification Result

Purity by HPLC Reverse-Phase HPLC  >95% 98.7%

Identity Confirmation

Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful
techniques used to confirm the chemical structure and isotopic labeling of Fludrocortisone-d5.

Test Method Expected Result

Mass Spectrometry ESI-MS [M+H]* = 386.5 m/z Conforms
1H-NMR 600 MHz in DMSO Conforms to structure Conforms
13C-NMR 150 MHz in DMSO Conforms to structure Conforms

Experimental Protocols

Detailed methodologies are crucial for understanding and reproducing the data presented in
the CoA.

High-Performance Liquid Chromatography (HPLC)

A stability-indicating reverse-phase HPLC method is typically used to assess purity.
 Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: Chromolith RP18e or equivalent.

» Mobile Phase: A gradient of acetonitrile and 2 mM ammonium formate.
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¢ Flow Rate: 0.7 mL/min.
e Detection: UV at 240 nm.

e Injection Volume: 10 pL.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and isotopic enrichment of Fludrocortisone-
d>5. It is a key technique for its use as an internal standard in quantitative analysis.

Instrumentation: A triple quadrupole mass spectrometer.

lonization Mode: Electrospray lonization (ESI) in positive mode.

Analysis Mode: Multiple Reaction Monitoring (MRM).

Precursor lon (m/z): 386.2.

Product lon (m/z): 348.4.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure and the
positions of the deuterium labels.

Instrumentation: Bruker DMX - 600MHz or equivalent.

Sample Preparation: 200mM in DMSO-d6.

Reference: Tetramethylsilane (TMS).

Experiments: 1D H, 13C, DEPT90, DEPT135 and 2D COSY, HSQC, HMBC.

Visualizing Experimental Workflows

Diagrams can effectively illustrate the sequence of steps in the analytical procedures.
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Caption: Workflow for Purity Assessment by HPLC.
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Caption: Workflow for Identity Confirmation by Mass Spectrometry.

Application in Research

Fludrocortisone-d5 is primarily used as an internal standard for the quantification of
fludrocortisone in biological matrices such as human plasma. Its deuterated nature ensures
that it has nearly identical chemical and physical properties to the unlabeled analyte, but a
different mass, allowing for accurate quantification by mass spectrometry. This is particularly
crucial in pharmacokinetic studies where precise measurement of drug concentration is
essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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